
Preparing ONC213 Stock Solutions in DMSO:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ONC213 is an orally active inhibitor of α-ketoglutarate dehydrogenase (αKGDH), a critical

enzyme in the mitochondrial tricarboxylic acid (TCA) cycle.[1] Its inhibitory action leads to

suppressed mitochondrial respiration, elevated α-ketoglutarate levels, and the induction of a

mitochondrial stress response.[1][2] This ultimately results in the inhibition of protein

translation, a decrease in the anti-apoptotic protein MCL-1, and subsequent apoptosis in

cancer cells, particularly those reliant on oxidative phosphorylation such as acute myeloid

leukemia (AML).[1][2][3] Proper preparation of ONC213 stock solutions is critical for accurate

and reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of ONC213 stock solutions using dimethyl sulfoxide (DMSO)

as a solvent.
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Property Value Reference

CAS Number 1977540-13-8 [1]

Molecular Weight 408.48 g/mol
Inferred from molarity

calculations[1]

Appearance Crystalline solid [4]

Purity ≥98% [1]

Solubility and Recommended Concentrations
Solvent Concentration Notes

DMSO ≥ 10 mM
Use freshly opened DMSO for

best results.[1]

Aqueous Media Low solubility

Direct dissolution in aqueous

buffers is not recommended.[5]

[6]

Note: It is common for compounds dissolved in DMSO to precipitate when diluted into aqueous

media. To avoid this, perform serial dilutions in DMSO before the final dilution into the aqueous

medium.[5][6]

Stock Solution Storage and Stability
Storage Temperature Duration Notes

-80°C 6 months
Recommended for long-term

storage.[1][7]

-20°C 1 month
Suitable for short-term storage.

[1][7]

To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes.[7]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/onc213.html
https://www.medchemexpress.com/onc213.html
https://wahoo.cns.umass.edu/book/export/html/732
https://www.medchemexpress.com/onc213.html
https://www.medchemexpress.com/onc213.html
https://www.selleckchem.com/qa.html
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.selleckchem.com/qa.html
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.medchemexpress.com/onc213.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/onc213.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13145634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials
ONC213 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM ONC213 Stock Solution
in DMSO

Pre-dissolution Preparation:

Bring the ONC213 powder and DMSO to room temperature before opening to prevent

condensation.

Ensure the analytical balance is calibrated and located in a chemical fume hood if the

compound is handled as a powder.[8]

Weighing the Compound:

Carefully weigh the desired amount of ONC213 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 4.085 mg of ONC213.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 408.48 g/mol = 0.004085 g = 4.085 mg

Dissolution:

Transfer the weighed ONC213 powder to a sterile microcentrifuge tube or amber vial.
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Add the calculated volume of DMSO. For 4.085 mg of ONC213, add 1 mL of DMSO to

achieve a 10 mM concentration.

Vortex the solution thoroughly for several minutes to ensure complete dissolution.[5]

If the compound does not fully dissolve, brief sonication or warming the solution to 37°C

may aid in dissolution.[5][8]

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][7]

Protocol for Preparing Working Solutions for Cell-Based
Assays

Determine Final Concentration:

Decide on the final concentration of ONC213 required for your experiment. For example,

in AML cell lines, effective concentrations range from 125 nM to 1000 nM.[1]

Serial Dilution (if necessary):

To avoid precipitation, it is recommended to perform serial dilutions of the DMSO stock

solution in DMSO before diluting into the final aqueous culture medium.[6]

Final Dilution:

Add the appropriate volume of the ONC213 stock solution (or a diluted intermediate) to the

pre-warmed cell culture medium.

Gently swirl the medium while adding the ONC213 solution to ensure rapid and even

mixing, which can help prevent precipitation.[8]

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, with 0.1% being preferable, to avoid solvent-induced cytotoxicity.[7][9]
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Control:

Always include a vehicle control in your experiments, which consists of the same

concentration of DMSO in the cell culture medium without the compound.[7]
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Caption: ONC213 Mechanism of Action.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh ONC213 Powder

2. Dissolve in DMSO

3. Vortex/Sonicate

4. Aliquot

5. Store at -80°C or -20°C

6. Thaw Stock Aliquot

7. Serial Dilution in DMSO
(if needed)

8. Dilute in Culture Medium

9. Use in Experiment
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Caption: ONC213 Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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